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Compound of Interest

Compound Name: Ammonium picrate

Cat. No.: B094429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensitivity of two closely related explosive

compounds: Ammonium Picrate and Picric Acid. The information presented is supported by

experimental data and detailed methodologies to assist researchers in understanding the

handling and safety considerations for these materials.

Executive Summary
Ammonium Picrate, also known as Explosive D, is a salt of Picric Acid. While both are

energetic materials, a comprehensive analysis of their sensitivity to impact, friction, and thermal

stimuli reveals significant differences. This guide demonstrates that Ammonium Picrate is a

markedly less sensitive and more stable compound compared to its parent acid, Picric Acid.

This reduced sensitivity is a key factor in its use in certain military applications where stability is

paramount. Conversely, dry Picric Acid presents a significant handling hazard due to its high

sensitivity to accidental initiation.

Data Presentation: A Quantitative Comparison
The following tables summarize the key sensitivity parameters for Ammonium Picrate and

Picric Acid based on standardized testing methodologies.
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Parameter Ammonium Picrate Picric Acid Test Method

Impact Sensitivity 40 - 50 J 7.5 - 15 J BAM Fallhammer

Friction Sensitivity > 360 N 353 N
BAM Friction

Apparatus

Thermal Stability

(Decomposition

Onset)

~265 °C ~175 °C
Differential Scanning

Calorimetry (DSC)

Note: Higher impact sensitivity values (Joules) and friction sensitivity values (Newtons) indicate

lower sensitivity (i.e., more energy is required for initiation). A higher decomposition onset

temperature indicates greater thermal stability.

Key Findings and Discussion
The experimental data clearly indicates that Ammonium Picrate is substantially less sensitive

than Picric Acid across all three critical safety parameters:

Impact Sensitivity: Ammonium Picrate requires significantly more impact energy to initiate a

reaction compared to Picric Acid. This makes it far more stable when subjected to accidental

drops or impacts during handling and transport.

Friction Sensitivity: Ammonium Picrate exhibits very low friction sensitivity, often not

reacting even at the highest loads of standard friction tests.[1] Picric Acid, while not as

sensitive as some primary explosives, still presents a notable friction hazard.

Thermal Stability: Ammonium Picrate displays a considerably higher decomposition

temperature than Picric Acid, indicating it can withstand higher temperatures before

undergoing exothermic decomposition. Picric acid's lower decomposition temperature makes

it more susceptible to initiation by heat.

The enhanced stability of Ammonium Picrate is attributed to the formation of the ammonium

salt, which alters the crystalline structure and bonding within the molecule, making it more

resistant to initiation.[1] It is important to note that while Ammonium Picrate is less sensitive, it

is still a powerful explosive and must be handled with appropriate safety precautions.
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A critical hazard associated with Picric Acid is its propensity to form highly sensitive metallic

picrate salts upon contact with metals such as lead, copper, and iron.[1] These salts can be far

more sensitive to shock, friction, and heat than Picric Acid itself, posing a severe and often

unforeseen explosion risk. Ammonium Picrate is also known to react with some metals, but it

is generally considered less reactive in this regard than Picric Acid.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

BAM Fallhammer Impact Test
Objective: To determine the impact sensitivity of an explosive material by subjecting it to a

falling weight.

Apparatus:

BAM Fallhammer apparatus, consisting of a drop weight (typically 2 kg), a guiding column,

an anvil, and a sample holder.

Steel rollers and a confining ring for sample preparation.

Remote release mechanism for the drop weight.

Procedure:

A small, precisely measured amount of the test substance (typically 40 mm³) is placed in the

sample holder between two steel rollers.

The sample holder is placed on the anvil at the base of the fallhammer.

The drop weight is raised to a predetermined height.

The weight is released, allowing it to fall and impact the sample.

The outcome is observed for any sign of reaction, such as an explosion, flame, or smoke.

This is recorded as a "go" or "no-go."
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The "up-and-down" or Bruceton method is typically employed, where the drop height is

increased after a "no-go" and decreased after a "go" to determine the 50% probability of

initiation (H50), which is then converted to impact energy in Joules.

BAM Friction Test
Objective: To determine the friction sensitivity of an explosive material.

Apparatus:

BAM friction apparatus, which includes a fixed porcelain pin and a movable porcelain plate.

A weighted lever arm to apply a known force to the pin.

A motor to move the porcelain plate.

Procedure:

A small amount of the test substance is spread on the porcelain plate.[2]

The porcelain pin is lowered onto the sample, and a specific load is applied via the lever

arm.[2]

The motor is activated, causing the porcelain plate to move back and forth under the pin one

time.[2]

The test is observed for any reaction, such as crackling, sparks, or a report.

The test is repeated six times at a given load. If no reaction occurs, the load is increased.

The result is reported as the lowest load at which a reaction occurs in at least one of six

trials.

Differential Scanning Calorimetry (DSC)
Objective: To determine the thermal stability and decomposition characteristics of an explosive

material.

Apparatus:
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Differential Scanning Calorimeter with a furnace and a sensitive thermocouple system.

Sample pans (typically aluminum or high-pressure stainless steel) and a reference pan.

A purge gas system (usually nitrogen or argon).

Procedure:

A small, accurately weighed sample of the material (typically 1-5 mg) is hermetically sealed

in a sample pan.

An empty pan is used as a reference.

Both pans are placed in the DSC furnace.

The furnace is heated at a constant rate (e.g., 10 °C/min) over a specified temperature

range.

The instrument measures the difference in heat flow required to maintain the sample and

reference pans at the same temperature.

The resulting thermogram plots heat flow versus temperature, showing endothermic events

(like melting) and exothermic events (like decomposition). The onset temperature of the

major exothermic peak is taken as the decomposition temperature.

Logical Flow of Sensitivity Assessment
The following diagram illustrates the logical workflow for a comparative sensitivity assessment

of two energetic materials.
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Caption: Workflow for Comparative Sensitivity Assessment.

Conclusion
The data and established testing protocols confirm that Ammonium Picrate is a significantly

less sensitive explosive than Picric Acid. Its lower sensitivity to impact and friction, combined

with its higher thermal stability, makes it a more suitable choice for applications where the

energetic material may be subjected to severe mechanical shocks or elevated temperatures.
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However, the high sensitivity of dry Picric Acid and its potential to form extremely sensitive

metallic salts necessitate stringent safety protocols and handling procedures. This comparative

guide provides essential data for researchers and professionals to make informed decisions

regarding the safe handling, storage, and application of these two energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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